Cas no 5873-90-5 (Methyl benzimidate hydrochloride)

• Product Name: Methyl benzimidate hydrochloride
• CAS No: 5873-90-5
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD00012575
• CID: 377315
• PubChem ID: 87563946
• Update Time: 2025-04-19

Methyl benzimidate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidicacid, methyl ester, hydrochloride (1:1)
• Methyl Benzimidate Hydrochloride [for Protein modification]
• methyl benzenecarboximidate,hydrochloride
• Methyl Benzenecarboximidoate hydrochloride
• METHYL BENZIMIDATE HYDROCHLORIDE
• Benzimidic Acid Methyl Ester Hydrochloride
• Methyl benzimidate HCl
• Methyl benzenecarboximidate hydrochloride
• C8H10ClNO
• BENZINIDIC ACID METHYL ESTER HYDROCHLORIDE
• Benzenecarboximidic acid, methyl ester, hydrochloride
• methoxyphenylmethanimine, chloride
• methylbenzoimidate hydrochloride
• HDJNHVNQRJMWSH-UHFFFAOYSA-N
• methyl benzimidat
• Methyl benzimidate hydrochloride

• MDL： MFCD00012575
• Inchi： 1S/C8H9NO.ClH/c1-10-8(9)7-5-3-2-4-6-7;/h2-6,9H,1H3;1H
• InChI Key： HDJNHVNQRJMWSH-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC=CC=1)=N

Computed Properties

• Exact Mass: 171.04500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 33.1

Experimental Properties

• Color/Form: Not determined
• Melting Point: 105-107 °C (dec.) (lit.)
• Water Partition Coefficient: almost transparency
• PSA: 33.08000
• LogP: 2.56010
• Solubility: Not determined

Methyl benzimidate hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides